2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone

• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol
• IUPAC Name: (2E)-2-[[4-(dimethylamino)phenyl]methylidene]-7-methoxy-3H-inden-1-one
• InChI: InChI=1S/C19H19NO2/c1-20(2)16-9-7-13(8-10-16)11-15-12-14-5-4-6-17(22-3)18(14)19(15)21/h4-11H,12H2,1-3H3/b15-11+
• InChI Key: RJJXDWKVXZSKMX-RVDMUPIBSA-N
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C/2\CC3=C(C2=O)C(=CC=C3)OC
• SMILES: CN(C)C1=CC=C(C=C1)C=C2CC3=C(C2=O)C(=CC=C3)OC

Description

2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone, also known as DMABI, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMABI belongs to the family of indanone derivatives and is known for its ability to selectively inhibit the activity of protein kinases.

Mechanism of Action

2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone selectively inhibits the activity of protein kinases by binding to the ATP-binding site of the kinase domain. This results in the inhibition of the phosphorylation of downstream targets and the disruption of cell signaling pathways.
Biochemical and Physiological Effects:
2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone has been shown to have a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone is its selectivity for protein kinases, which allows for the specific inhibition of individual kinases without affecting others. This makes 2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone a valuable tool for studying the biological functions of specific kinases and their role in disease. However, one limitation of 2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of 2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone. One area of research is the development of more potent and selective 2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone analogs that can be used to study the functions of specific protein kinases. Another area of research is the investigation of the potential therapeutic applications of 2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone in the treatment of various diseases, including cancer, inflammation, and infectious diseases. Additionally, the use of 2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone in combination with other drugs or therapies is an area of research that holds promise for improving treatment outcomes in various diseases.

Synthesis Methods

The synthesis of 2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone involves the condensation of 4-(dimethylamino)benzaldehyde with 7-methoxy-1-tetralone in the presence of a base catalyst. The resulting product is then purified through recrystallization to obtain 2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone in a pure form.

Scientific Research Applications

2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone has been extensively studied for its potential applications in scientific research. It has been shown to selectively inhibit the activity of protein kinases, which are enzymes that play a crucial role in cell signaling pathways. This makes 2-[4-(Dimethylamino)benzylidene]-7-methoxy-1-indanone a valuable tool for studying the biological functions of protein kinases and their role in various diseases.